Cas no 24053-70-1 (Thiourea,N'-(2,6-dimethylphenyl)-N,N-dimethyl-)

• Product name: Thiourea,N'-(2,6-dimethylphenyl)-N,N-dimethyl-
• CAS No: 24053-70-1
• MF: C₁₁H₁₆N₂S
• MW: 208.32314
• CID: 280186
• PubChem ID: 4066840

Thiourea,N'-(2,6-dimethylphenyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N'-(2,6-dimethylphenyl)-N,N-dimethyl-
• 3-(2,6-dimethylphenyl)-1,1-dimethylthiourea
• AC1N3LXB
• N1,N1-Dimethyl-N2-(2,6-dimethyl-phenyl)-thioharnstoff
• N1,N1-Dimethyl-N2-< 2,6-dimethyl-phenyl> -thioharnstoff
• NSC150549
• STL267035
• N'-(2,6-dimethylphenyl)-N,N-dimethylthiourea
• DTXSID90398963
• 24053-70-1
• AKOS008944206
• SCHEMBL5450349
• NSC-150549

• Inchi： InChI=1S/C11H16N2S/c1-8-6-5-7-9(2)10(8)12-11(14)13(3)4/h5-7H,1-4H3,(H,12,14)
• InChI Key： VHCHCRBADVQVIM-UHFFFAOYSA-N
• SMILES： CN(C(NC1=C(C)C=CC=C1C)=S)C

Computed Properties

• Exact Mass: 208.10358
• Monoisotopic Mass: 208.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.115
• Boiling Point: 278.3°Cat760mmHg
• Flash Point: 122.1°C
• Refractive Index: 1.622
• PSA: 15.27
• LogP: 2.63480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas